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Compound of Interest

Compound Name: KB02-JQ1

Cat. No.: B2707223

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers utilizing KB02-JQ1 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is KB02-JQ1 and how does it work?

KB02-JQL1 is a highly selective, PROTAC (Proteolysis Targeting Chimera)-based degrader of
the BRD4 protein.[1][2] It functions as a "molecular glue” that brings together the target protein,
BRD4, and an E3 ubiquitin ligase, DCAF16.[1][2][3] This proximity facilitates the ubiquitination
of BRD4, marking it for degradation by the proteasome.[3][4][5] Unlike its constituent parts,
KB02 and JQ1, the bifunctional nature of KB02-JQ1 is essential for its degradative activity.[3]

[5]

Mechanism of Action: KB02-JQ1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2707223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

